Cas no 1260799-38-9 (1-Chloroisoquinolin-4-amine)

• Product Name: 1-Chloroisoquinolin-4-amine
• CAS No: 1260799-38-9
• MF: C₉H₇ClN₂
• MW: 178.618280649185
• MDL: MFCD13193484
• CID: 1081783
• PubChem ID: 71748489
• Update Time: 2025-07-21

1-Chloroisoquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-Chloroisoquinolin-4-amine
• DTXSID40857590
• 4-Amino-1-chloroisoquinoline
• C72064
• 1260799-38-9
• AS-59696
• DB-147468
• AKOS022175729
• 4-Isoquinolinamine, 1-chloro-
• SY355848
• MFCD13193484

• MDL： MFCD13193484
• Inchi： 1S/C9H7ClN2/c10-9-7-4-2-1-3-6(7)8(11)5-12-9/h1-5H,11H2
• InChI Key： BXGZSRATRICMOB-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2C(=CN=1)N

Computed Properties

• Exact Mass: 178.0297759g/mol
• Monoisotopic Mass: 178.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Boiling Point: 398.1±27.0°C at 760 mmHg

1-Chloroisoquinolin-4-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 1-Chloroisoquinolin-4-amine

Introduction to 1-Chloroisoquinolin-4-amine (CAS No: 1260799-38-9)

1-Chloroisoquinolin-4-amine, identified by the Chemical Abstracts Service Number (CAS No) 1260799-38-9, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative belongs to the isoquinoline family, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural motif of 1-Chloroisoquinolin-4-amine features a chlorinated isoquinoline core linked to an amine functional group at the 4-position, making it a versatile scaffold for further chemical modifications and biological evaluations.

The isoquinoline scaffold is well-documented for its presence in numerous bioactive natural products and pharmacologically relevant molecules. Its aromatic system and electron-rich nature contribute to its reactivity, enabling various synthetic pathways and functionalization strategies. The introduction of a chlorine atom at the 1-position and an amine group at the 4-position enhances the compound's utility in medicinal chemistry, as these substituents can modulate electronic properties and influence interactions with biological targets.

In recent years, there has been a surge in research focusing on isoquinoline derivatives due to their demonstrated efficacy in modulating various biological pathways. 1-Chloroisoquinolin-4-amine has emerged as a promising intermediate in the synthesis of more complex molecules designed to interact with specific enzymes or receptors. Its role in drug discovery has been particularly highlighted in the development of agents targeting neurological disorders, cancer, and infectious diseases.

One of the most compelling aspects of 1-Chloroisoquinolin-4-amine is its potential as a precursor for kinase inhibitors. Isoquinoline derivatives have shown promise in inhibiting kinases such as Janus kinases (JAKs) and tyrosine kinases, which are aberrantly activated in several diseases, including autoimmune conditions and certain cancers. The amine group at the 4-position provides a handle for further derivatization, allowing chemists to optimize binding affinity and selectivity. For instance, modifications aimed at enhancing solubility or improving metabolic stability have been explored to enhance drug-like properties.

The chlorinated isoquinoline core also facilitates interactions with nucleophilic sites on biological targets. This characteristic has been leveraged in designing molecules that exhibit inhibitory effects on enzymes involved in DNA repair or transcriptional regulation. Such mechanisms are particularly relevant in oncology, where targeting DNA metabolism or gene expression can impede tumor growth. Preclinical studies have indicated that derivatives of 1-Chloroisoquinolin-4-amine exhibit promising activity in cellular assays, demonstrating their potential as lead compounds for further development.

Advances in computational chemistry have further accelerated the exploration of 1-Chloroisoquinolin-4-amine's pharmacological profile. Molecular docking simulations have been employed to predict binding modes and affinities with target proteins, guiding rational design of analogs with enhanced potency. These computational approaches complement traditional high-throughput screening methods, providing a more efficient pipeline for identifying promising candidates.

The synthesis of 1-Chloroisoquinolin-4-amine itself presents an intriguing challenge due to the complexity of the isoquinoline framework. Multi-step synthetic routes often involve cyclization reactions, functional group interconversions, and regioselective modifications. Recent methodologies have focused on improving yields and reducing environmental impact through greener synthetic strategies, such as catalytic processes or solvent-free reactions. These advancements not only enhance efficiency but also align with broader sustainability goals in pharmaceutical manufacturing.

From a medicinal chemistry perspective, the versatility of 1-Chloroisoquinolin-4-amine lies in its ability to serve as a building block for diverse scaffolds. By introducing different substituents or altering connectivity within the core structure, chemists can generate libraries of compounds for screening against various disease targets. This modular approach has been instrumental in identifying novel therapeutic agents with unique mechanisms of action.

The growing interest in 1-Chloroisoquinolin-4-amine is also reflected in its increasing production scale and commercial availability from specialized chemical suppliers. This accessibility has democratized access to researchers worldwide, fostering innovation across academic institutions and pharmaceutical companies. Collaborative efforts between synthetic chemists and biologists are now more prevalent than ever, driving rapid progress toward translating laboratory findings into clinical applications.

In conclusion,1-Chloroisoquinolin-4-amine (CAS No: 1260799-38-9) represents a cornerstone compound in modern drug discovery efforts within the isoquinoline class. Its unique structural features and biological potential make it an invaluable asset for designing next-generation therapeutics targeting a range of diseases. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain at the forefront of pharmaceutical innovation.